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Compound of Interest

Compound Name: 2-chloro-N-cyclobutyl-4-iodoaniline

Cat. No.: B1427988

An In-depth Technical Guide to the Safe Handling of 2-chloro-N-cyclobutyl-4-iodoaniline

Disclaimer: This document provides a technical guide on the safety and handling precautions

for 2-chloro-N-cyclobutyl-4-iodoaniline. Specific safety data for this compound is not readily
available. The information presented herein is largely extrapolated from the safety data of the

structurally related compound, 2-chloro-4-iodoaniline. Therefore, this guide should be used as
a precautionary resource, and a comprehensive risk assessment should be conducted before

handling 2-chloro-N-cyclobutyl-4-iodoaniline.

Hazard Identification and Classification

While specific toxicological data for 2-chloro-N-cyclobutyl-4-iodoaniline is unavailable, the
parent compound, 2-chloro-4-iodoaniline, is classified as a hazardous substance.[1][2] It is
crucial to handle 2-chloro-N-cyclobutyl-4-iodoaniline with the assumption that it possesses
similar or potentially enhanced hazardous properties.

Signal Word: Danger[1]

Hazard Statements based on 2-chloro-4-iodoaniline:
e H301: Toxic if swallowed.[1][3]

e H311: Toxic in contact with skin.[3]

e H331: Toxic if inhaled.[3]
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e H315: Causes skin irritation.[1][4]

e H318: Causes serious eye damage.[1]

o H335: May cause respiratory irritation.[1][5]

o H373: May cause damage to organs through prolonged or repeated exposure.[3]
e H411: Toxic to aquatic life with long lasting effects.[1]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-chloro-4-
iodoaniline. These should be considered as estimates for 2-chloro-N-cyclobutyl-4-

iodoaniline.
Property Value
Molecular Formula C6H5CIIN
Molecular Weight 253.47 g/mol [1][2]
Appearance Solid, Brown to light orange powder[4][6]
Melting Point 70-73 °C (Iit.)[1][7]
Boiling Point No information available
Flash Point Not applicable[1]
Solubility No information available

Exposure Controls and Personal Protection

Given the potential for high toxicity, stringent exposure controls and the use of appropriate
personal protective equipment (PPE) are mandatory.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[6][8]
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o Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)

PPE Type Specifications

Chemical safety goggles or a face shield (EN

Eye/Face Protection
166).[8]

Chemical-resistant gloves (e.g., nitrile rubber,

Skin Protection .
inspect before use) and a lab coat.[8][9]

For operations that may generate dust or

] ] aerosols, a NIOSH/MSHA or European
Respiratory Protection _ .
Standard EN 149 approved respirator with an

appropriate filter cartridge is necessary.[8]

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust or aerosols.[3]
[8] Wash hands thoroughly after handling.[6][8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Keep
away from incompatible materials such as strong oxidizing agents.[6]

First-Aid Measures

In case of exposure, immediate medical attention is required.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o o
artificial respiration. Call a physician

immediately.[3][4][8]

Immediately wash off with soap and plenty of
i water for at least 15 minutes while removing all
Skin Contact ) )
contaminated clothing and shoes. Call a

physician immediately.[3][4][8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

medical attention immediately.[4][8]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

Ingestion . L :
mouth with water. Call a physician immediately.

[381e]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with the substance.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3][5]

» Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for
disposal. Avoid generating dust.[6]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. The substance should be treated as hazardous waste.[8]
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Experimental Protocols Workflow

General Laboratory Workflow for Handling Hazardous Chemicals
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Caption: General laboratory workflow for handling hazardous chemicals.

Risk Assessment Logic

Risk Assessment Logic for Novel Compounds
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Caption: Logical flow for risk assessment of compounds with limited safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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